N-(2-ethylphenyl)-1-[(3-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide

• IUPAC Name: N-(2-ethylphenyl)-1-[(3-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19FN2O2/c1-2-16-7-3-4-9-19(16)23-21(26)17-10-11-20(25)24(14-17)13-15-6-5-8-18(22)12-15/h3-12,14H,2,13H2,1H3,(H,23,26)
• InChI Key: MWSAKOVTTPEXLA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CN(C(=O)C=C2)CC3=CC(=CC=C3)F
• Molecular Formula: C21H19FN2O2
• Molecular Weight: 350.4 g/mol
• CAS No.: 941904-68-3

Description

N-(2-ethylphenyl)-1-[(3-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19FN2O2 and its molecular weight is 350.393. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Cancer Treatments and Kinase Inhibition

Compounds structurally related to N-(2-ethylphenyl)-1-[(3-fluorophenyl)methyl]-6-oxopyridine-3-carboxamide have been investigated for their efficacy in inhibiting the Met kinase superfamily, showing promise in cancer treatment. For example, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides demonstrated potent and selective Met kinase inhibition, leading to complete tumor stasis in a Met-dependent GTL-16 human gastric carcinoma xenograft model following oral administration. This highlights the potential of such compounds in therapeutic applications, particularly in oncology (Schroeder et al., 2009).

Chemosensors and Fluorescence Probes

Chemical derivatives similar to the specified compound have been utilized as chemosensors for detecting metal ions and as fluorescence probes for monitoring biological and environmental samples. For instance, a study demonstrated the synthesis and characterization of a fluorescent chemosensor based on a coumarin fluorophore, which exhibited an “on-off-on” fluorescence response toward Cu2+ and H2PO4−. This chemosensor showed potential for detecting and quantifying metal ions in living cells and water samples, indicating its utility in environmental monitoring and biological research (Meng et al., 2018).

Drug Discovery and Pharmacological Applications

Research has also explored the pharmacological properties of compounds with similar structures, investigating their potential in drug discovery. For example, studies on the metabolism and disposition of potent HIV integrase inhibitors used 19F-NMR spectroscopy, providing insights into the metabolic fate and excretion of these compounds in rats and dogs. This research supports the development of new medications by understanding their pharmacokinetic profiles (Monteagudo et al., 2007).